N-(3,4-dimethoxyphenethyl)-2-((1-propyl-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(1-propylindol-3-yl)sulfanylacetamide
• InChI: InChI=1S/C23H28N2O3S/c1-4-13-25-15-22(18-7-5-6-8-19(18)25)29-16-23(26)24-12-11-17-9-10-20(27-2)21(14-17)28-3/h5-10,14-15H,4,11-13,16H2,1-3H3,(H,24,26)
• InChI Key: XIXXLOYSXBCNSR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C2=CC=CC=C21)SCC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H28N2O3S
• Molecular Weight: 412.5 g/mol
• CAS No.: 450350-77-3

Description

N-(3,4-dimethoxyphenethyl)-2-((1-propyl-1H-indol-3-yl)thio)acetamide, also known as 25I-NBMD, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine classes. It is a potent agonist of the serotonin 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. In recent years, 25I-NBMD has gained popularity among recreational drug users, but it also has potential applications in scientific research.

Scientific Research Applications

Polymer Networks and Photoinitiation

Thioxanthone Attached Polyhedral Oligomeric Silsesquioxane (POSS) Nano-Photoinitiator for PMMA Hybrid Networks : This study involves a thioxanthone-based compound similar in chemical innovation to the target compound. It highlights the synthesis of a nano-photoinitiator for preparing PMMA hybrid networks, demonstrating the compound's utility in creating polymer networks with improved thermal stability and robustness, potentially applicable in materials science and engineering (Batibay et al., 2020).

Heterocyclic Compound Synthesis

Novel Synthesis of Indole Derivatives by Intramolecular Nucleophilic Aromatic Substitution : This research outlines a method for synthesizing indole derivatives, relevant to the structural features of the target compound. It offers insights into synthetic strategies that could be employed in the synthesis and functionalization of complex molecules for pharmaceuticals or materials science (Kametani et al., 1981).

Molecular Docking and Drug Design

Design-Based Synthesis and Molecular Docking Analysis of an Anti-Inflammatory Drug : This study describes the synthesis and molecular docking analysis of an indole acetamide derivative, highlighting the compound's potential as an anti-inflammatory drug. The research illustrates the application of molecular docking in drug design, which could be relevant for understanding the biological interactions and potential therapeutic uses of the target compound (Al-Ostoot et al., 2020).

Fluorescent Probes for Environmental Analysis

A New Fluorescent Probe for Sensitive Detection of Carbonyl Compounds : This research introduces a fluorescent probe for detecting carbonyl compounds in environmental samples. Although not directly related to the target compound, it underscores the utility of chemical sensors and probes in environmental monitoring and analytical chemistry, suggesting potential research applications for similar compounds in environmental science (Houdier et al., 2000).